Cas no 618389-10-9 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate
• CAS No: 618389-10-9
• MF: C₂₈H₂₄O₈
• MW: 488.485368728638
• CID: 5554992
• Update Time: 2025-10-23

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate
• Benzoic acid, 3,4-dimethoxy-, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C28H24O8/c1-4-16-11-19-24(14-23(16)36-28(30)18-6-7-21(31-2)25(13-18)32-3)35-15-20(27(19)29)17-5-8-22-26(12-17)34-10-9-33-22/h5-8,11-15H,4,9-10H2,1-3H3
• InChI Key： HDYVEQGSRRWZTL-UHFFFAOYSA-N
• SMILES： C(OC1=C(CC)C=C2C(=C1)OC=C(C1=CC=C3OCCOC3=C1)C2=O)(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 702.3±60.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

Compound CAS No 618389-10-9: A Comprehensive Overview

The compound with CAS No 618389-10-9, known as 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate, is a complex organic molecule with a diverse range of potential applications in various fields. This compound is characterized by its intricate structure, which includes a chromenyl group and a benzoate ester moiety. The presence of these functional groups makes it a promising candidate for further research in areas such as drug development, material science, and chemical synthesis.

Recent studies have highlighted the importance of chromenyl derivatives in medicinal chemistry due to their potential as antioxidants and anti-inflammatory agents. The benzoate ester group in this compound adds to its stability and bioavailability, making it an attractive target for pharmacological studies. Additionally, the 2,3-dihydro-1,4-benzodioxin moiety contributes to the molecule's unique electronic properties, which could be exploited in the design of new materials with enhanced optical or electronic characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and esterification reactions, to construct the molecule. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the development of similar compounds with tailored properties.

In terms of applications, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with other molecules makes it a potential candidate for encapsulating therapeutic agents. Furthermore, its dimethoxy substitution pattern enhances its solubility in organic solvents, which is advantageous for formulation purposes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. By utilizing molecular docking studies and quantum mechanical calculations, scientists can better understand how this molecule interacts with biological systems. These insights are crucial for optimizing its performance in therapeutic applications.

Another area of interest is the compound's potential use in optoelectronic devices. The chromenyl group is known for its ability to absorb light across a wide range of wavelengths, making it suitable for applications such as solar energy harvesting and light-emitting diodes (LEDs). The integration of this group into a larger molecular framework could lead to novel materials with improved efficiency and stability.

In conclusion, CAS No 618389-10-9 represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile compound with wide-ranging applications. As research continues to uncover its full potential, this compound is poised to play a key role in shaping future innovations across multiple disciplines.